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Compound of Interest

Compound Name: 2,6-Dibromo-3,5-difluoropyridine

Cat. No.: B1298664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, chemical

properties, and handling procedures for 2,6-Dibromo-3,5-difluoropyridine. The information is

intended to support research and development activities by providing key data in a structured

and accessible format.

Chemical Identity and Properties
2,6-Dibromo-3,5-difluoropyridine is a halogenated pyridine derivative with the chemical

formula C₅HBr₂F₂N. Its structure is characterized by a pyridine ring substituted with two

bromine atoms at positions 2 and 6, and two fluorine atoms at positions 3 and 5.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 210169-13-4

Molecular Formula C₅HBr₂F₂N

Molecular Weight 272.87 g/mol

IUPAC Name 2,6-dibromo-3,5-difluoropyridine

InChI 1S/C5HBr2F2N/c6-4-2(8)1-3(9)5(7)10-4/h1H

InChI Key VOFPGLZHLDBACN-UHFFFAOYSA-N

SMILES FC1=C(Br)N=C(Br)C(F)=C1

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid[1]

Melting Point No data available

Boiling Point No data available

Density No data available

Solubility No data available

Purity ≥95% - ≥98%[1][2][3]

Safety and Hazard Information
The available safety data for 2,6-Dibromo-3,5-difluoropyridine indicates that it should be

handled with care in a laboratory setting. It is classified with the GHS07 pictogram, indicating

that it can be an irritant, may cause skin sensitization, or is harmful.

Table 3: GHS Hazard Classification
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Classification Code Description

Pictogram GHS07 Exclamation Mark[1]

Signal Word Warning[1]

Hazard Statements H302 Harmful if swallowed

H315 Causes skin irritation

H317
May cause an allergic skin

reaction[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation

Precautionary Statements P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Note: Hazard and precautionary statements may vary between suppliers.

Handling and Storage:

Handling: Handle in a well-ventilated place.[4] Wear suitable protective clothing, including

gloves and safety goggles.[4] Avoid contact with skin and eyes.[4] Avoid the formation of dust

and aerosols.[4] Use non-sparking tools.[4]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[4] Store

under an inert atmosphere at 2-8°C.[1] Keep away from foodstuff containers and

incompatible materials.[4]

Toxicological Information
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Detailed toxicological data for 2,6-Dibromo-3,5-difluoropyridine, such as LD50 and LC50

values, are not readily available in the public domain. The hazard statements suggest that the

compound is harmful if swallowed and causes skin and eye irritation.

Table 4: Summary of Toxicological Effects

Effect Information

Acute Oral Toxicity Harmful if swallowed (H302)

Skin Corrosion/Irritation Causes skin irritation (H315)

Serious Eye Damage/Irritation Causes serious eye irritation (H319)

Respiratory/Skin Sensitization May cause an allergic skin reaction (H317)[1]

Respiratory Irritation May cause respiratory irritation (H335)

Experimental Protocols
A specific, validated experimental protocol for the synthesis of 2,6-Dibromo-3,5-
difluoropyridine is not widely published. However, a general understanding of its synthesis

can be inferred from established methods for the preparation of halopyridines. The synthesis

would likely involve the halogenation of a suitable pyridine precursor.

Below is a representative, logical workflow for the synthesis of a di-bromo-di-fluoro-pyridine

derivative, which could be adapted by researchers.

Start with a suitable
 pyridine precursor

Step 1: Introduction of
Fluorine Atoms

(e.g., via diazotization-fluorination
or nucleophilic aromatic substitution)

Step 2: Introduction of
Bromine Atoms

(e.g., via electrophilic bromination)

Purification
(e.g., chromatography, recrystallization)

Characterization
(NMR, MS, etc.) 2,6-Dibromo-3,5-difluoropyridine

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 2,6-Dibromo-3,5-difluoropyridine.

Illustrative Reaction Pathway:
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The following diagram illustrates a conceptual signaling pathway for the functionalization of a

pyridine ring, which is a core aspect of synthesizing molecules like 2,6-Dibromo-3,5-
difluoropyridine.

Pyridine Ring

Activated Pyridine
(e.g., N-oxide or
-deficient ring)

Activation

Monofluoro-
pyridine Intermediate

Nucleophilic
Substitution

Fluorinating Agent

Difluoro-
pyridine Intermediate Brominating Agent

Monobromo-difluoro-
pyridine Product

2,6-Dibromo-3,5-
difluoropyridine

Further
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Electrophilic
Bromination

Further
Bromination
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Caption: Conceptual signaling pathway for the synthesis of 2,6-Dibromo-3,5-difluoropyridine.

First Aid Measures
In case of exposure to 2,6-Dibromo-3,5-difluoropyridine, the following first aid measures

should be taken:

General advice: Consult a physician. Show this safety data sheet to the doctor in

attendance.

If inhaled: If breathed in, move person into fresh air. If not breathing, give artificial respiration.

Consult a physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special hazards arising from the substance or mixture: Carbon oxides, nitrogen oxides

(NOx), hydrogen bromide gas, hydrogen fluoride.

Advice for firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal precautions, protective equipment, and emergency procedures: Use personal

protective equipment. Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure

adequate ventilation.

Environmental precautions: Do not let product enter drains.
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Methods and materials for containment and cleaning up: Pick up and arrange disposal

without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete material safety data sheet. Users should consult the full MSDS from their supplier

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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difluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298664#2-6-dibromo-3-5-difluoropyridine-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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